12-Iminododeca-4,8-dienoic acid

• CAS No.: 61214-54-8
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 12-iminododeca-4,8-dienoic acid
• InChI: InChI=1S/C12H19NO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h3-6,11,13H,1-2,7-10H2,(H,14,15)
• InChI Key: MYIVWGSEPXTASH-UHFFFAOYSA-N
• Canonical SMILES: C(CC=CCCC(=O)O)C=CCCC=N

Description

12-Iminododeca-4,8-dienoic acid is a specialized fatty acid derivative featuring unique structural characteristics that make it valuable for biochemical research. This compound contains both imine and dienoic functional groups within a 12-carbon chain, creating a multifunctional molecule with potential applications in enzyme inhibition studies, lipid metabolism research, and cellular signaling investigations. The (4E,8E) configuration of the diene system, similar to that found in related compounds like (4E,8E)-12-hydroxydodeca-4,8-dienoic acid , provides defined molecular geometry that influences biological activity and molecular interactions. Researchers are exploring this compound's potential as a framework for developing enzyme inhibitors and metabolic regulators due to its structural similarity to natural fatty acid metabolites while offering modified reactivity through the imine substitution. The compound shares structural features with other dienoic acids such as 4,8-dimethyldeca-4,8-dienoic acid and the parent deca-4,8-dienoic acid system , but the distinctive 12-imino modification presents unique physicochemical properties including altered solubility, hydrogen bonding capacity, and electronic characteristics that may enhance membrane permeability or target binding affinity. As a research chemical, 12-Iminododeca-4,8-dienoic acid offers scientists a versatile tool for studying lipid-protein interactions, designing enzyme substrates or inhibitors, investigating cellular uptake mechanisms, and developing novel biochemical probes. The compound requires proper handling under controlled laboratory conditions and is intended solely for research purposes by qualified scientists. Researchers should consult relevant safety data sheets and implement appropriate safety protocols when working with this compound. For comprehensive product specifications, storage recommendations, and handling guidelines, please contact our scientific support team.

Comparison with Similar Compounds

Key Observations :

• Chain Length and Unsaturation: Dodeca-4,8-dienedioic acid shares the same carbon chain and double bond positions as the target compound but lacks the imino group, emphasizing the role of functional groups in polarity and hydrogen-bonding capacity .
• Imino vs. Amino Groups: The imino group in 12-Iminododeca-4,8-dienoic acid differs from the primary amino group in 12-Aminododecanoic acid, likely reducing basicity and altering metabolic stability .

Q & A

Q. How can researchers ensure reproducibility when scaling up synthesis or bioassays?

• Methodological Answer : Document all variables (e.g., stirring rate, solvent batch) using electronic lab notebooks (ELNs). Implement quality control checkpoints (e.g., mid-process TLC) and share raw data in repositories like Zenodo. For bioassays, use internal positive controls (e.g., tetracycline for antimicrobial assays) .

Interdisciplinary Applications

Q. What interdisciplinary approaches integrate 12-Iminododeca-4,8-dienoic acid into metabolic or ecological studies?

• Methodological Answer : In metabolic engineering, heterologous expression in E. coli (using P450 enzymes) can probe biosynthetic pathways. For ecological studies, stable isotope probing (SIP) with ¹³C-labeled precursors tracks incorporation into microbial biomass .